Cas no 1784176-55-1 (5-bromo-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-bromo-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1784176-55-1
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 5562348
• PubChem ID: 83895400
• Update Time: 2023-07-10

5-bromo-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-29211902
• 1784176-55-1
• 5-bromo-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C7H9BrN2O2/c1-4(2)10-6(8)3-5(9-10)7(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： ZFILRLBZXDPIKG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=NN1C(C)C

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives